Cas no 2649063-93-2 (2-(1-isocyanatoethyl)-7-oxabicyclo2.2.1heptane)

• Product Name: 2-(1-isocyanatoethyl)-7-oxabicyclo2.2.1heptane
• CAS No: 2649063-93-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6024809
• PubChem ID: 165658616
• Update Time: 2025-08-04

2-(1-isocyanatoethyl)-7-oxabicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatoethyl)-7-oxabicyclo2.2.1heptane
• 2-(1-isocyanatoethyl)-7-oxabicyclo[2.2.1]heptane
• 2649063-93-2
• EN300-1756917

• Inchi： 1S/C9H13NO2/c1-6(10-5-11)8-4-7-2-3-9(8)12-7/h6-9H,2-4H2,1H3
• InChI Key： WMRGZKOMGBRIAD-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(C)N=C=O)C2

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(1-isocyanatoethyl)-7-oxabicyclo2.2.1heptane

Comprehensive Guide to 2-(1-isocyanatoethyl)-7-oxabicyclo[2.2.1]heptane (CAS No. 2649063-93-2): Properties, Applications, and Market Insights

2-(1-isocyanatoethyl)-7-oxabicyclo[2.2.1]heptane (CAS No. 2649063-93-2) is a specialized chemical compound that has garnered significant attention in the fields of polymer chemistry and material science. This bicyclic structure, featuring an isocyanate functional group, offers unique reactivity and versatility, making it a valuable intermediate in the synthesis of high-performance materials. Researchers and industry professionals are increasingly exploring its potential due to its ability to enhance the properties of polyurethanes, adhesives, and coatings.

The molecular structure of 2-(1-isocyanatoethyl)-7-oxabicyclo[2.2.1]heptane combines a rigid bicyclic framework with a reactive isocyanate moiety. This combination provides exceptional thermal stability and mechanical strength, which are critical for applications in automotive, aerospace, and electronics industries. The compound's 7-oxabicyclo[2.2.1]heptane backbone contributes to its low viscosity and excellent solubility, facilitating its use in formulations requiring precise control over curing kinetics.

One of the most compelling aspects of 2-(1-isocyanatoethyl)-7-oxabicyclo[2.2.1]heptane is its role in the development of sustainable materials. With growing emphasis on green chemistry and eco-friendly polymers, this compound is being investigated for its potential to reduce environmental impact. Its high reactivity allows for lower curing temperatures, which translates to energy savings during manufacturing processes. Additionally, its compatibility with bio-based polyols aligns with the global shift toward renewable resources.

In the pharmaceutical and agrochemical sectors, 2-(1-isocyanatoethyl)-7-oxabicyclo[2.2.1]heptane serves as a key building block for the synthesis of bioactive molecules. Its bicyclic structure can impart enhanced bioavailability and metabolic stability to drug candidates, addressing challenges in drug delivery and efficacy. Researchers are also exploring its use in click chemistry applications, where its isocyanate group enables rapid and selective conjugation with various nucleophiles.

The market for 2-(1-isocyanatoethyl)-7-oxabicyclo[2.2.1]heptane is expected to grow steadily, driven by demand from the coatings, adhesives, and elastomers industries. Innovations in UV-curable coatings and high-performance adhesives are particularly relevant, as they leverage the compound's fast curing and durability. Furthermore, advancements in 3D printing materials have opened new avenues for its application, with researchers focusing on its ability to improve layer adhesion and mechanical properties.

For those seeking detailed technical data on 2-(1-isocyanatoethyl)-7-oxabicyclo[2.2.1]heptane, it is essential to consult reliable sources such as material safety data sheets (MSDS) and peer-reviewed journals. Key parameters of interest include its molecular weight, boiling point, and reactivity profile. Proper handling and storage are crucial to maintain its stability and ensure safe usage in laboratory and industrial settings.

In summary, 2-(1-isocyanatoethyl)-7-oxabicyclo[2.2.1]heptane (CAS No. 2649063-93-2) represents a cutting-edge solution for modern material challenges. Its unique chemical properties, combined with its applicability across diverse industries, make it a compound of significant interest. As research continues to uncover new possibilities, its role in advancing sustainable and high-performance materials is likely to expand, solidifying its position in the chemical landscape.